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Compound of Interest

Compound Name: 2-Hydroxyisonicotinic Acid

Cat. No.: B042705

Comprehensive Safety and Handling Guide: 2-
Hydroxyisonicotinic Acid

This guide provides essential safety protocols and logistical information for the handling and
disposal of 2-Hydroxyisonicotinic Acid, tailored for researchers, scientists, and professionals
in drug development. Adherence to these procedures is critical for ensuring a safe laboratory
environment.

Hazard Identification and Classification

2-Hydroxyisonicotinic Acid is a chemical that requires careful handling due to its potential
health effects. It is classified as hazardous under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals.[1][2] The primary hazards are associated with
irritation to the skin, eyes, and respiratory system.[2][3]

Table 1: GHS Hazard Classification for 2-Hydroxyisonicotinic Acid
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Hazard Class Hazard Category Hazard Statement

H315: Causes skin irritation[1]

Skin Corrosion/Irritation Category 2
[2](3]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation[1][2][3]

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 L

(Single Exposure) irritation[1][2][3]

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is the first line of defense against exposure. The level of
protection required depends on the scale and nature of the handling procedure.

Table 2: Recommended Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye and Face Protection

Safety glasses with side
shields (EN166 compliant) or
chemical safety goggles. A
face shield is recommended
when handling larger
quantities.[4][5]

To protect against dust
particles and splashes that can

cause serious eye irritation.[3]

Hand Protection

Chemically resistant,
impervious gloves (e.g., Nitrile,
Neoprene). Gloves must be
inspected for integrity before
each use.[4][6]

To prevent skin contact which

can cause irritation.[1]

Body Protection

A standard laboratory coat is
mandatory for all handling
procedures. For larger
gquantities or when there is a
significant risk of spillage, an
impervious apron or chemical-
resistant suit should be worn.

[4]

To protect the skin from
accidental contact and
contamination of personal

clothing.

Respiratory Protection

Generally not required when
handled in a well-ventilated
area or a chemical fume hood.
[1][7] If dust generation is
unavoidable or ventilation is
inadequate, a NIOSH-
approved particulate respirator

is necessary.[7]

To prevent inhalation of dust,
which may cause respiratory

tract irritation.[3]

The following diagram outlines the decision-making process for selecting the appropriate level

of PPE when working with 2-Hydroxyisonicotinic Acid.
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PPE Requirements

Full PPE:
- Chemical Goggles

Enhanced PPE:
- Chemical Goggles
- Face Shield
- Lab Coat/Apron
- Nitrile Gloves

- Face Shield
- Lab Coat/Apron
- Nitrile Gloves
- Particulate Respirator

Minimum PPE:
- Safety Glasses
- Lab Coat
- Nitrile Gloves

- No\yes s

B / Action
Proceed with Task SIOLRY e
Improve Ventilation

No

Adequate Ventilation
(e.g., Fume Hood)?
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Small Scale (<1g)
and No Dust?

Risk Assessment

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Hydroxyisonicotinic Acid.

Operational Plan: Step-by-Step Handling Procedure

Objective: To safely handle solid 2-Hydroxyisonicotinic Acid in a laboratory setting.

Methodology:

* Preparation:

o Ensure the work area (preferably a certified chemical fume hood) is clean and uncluttered.

o Confirm that an emergency eyewash station and safety shower are accessible.[1]

o Assemble all necessary equipment (spatula, weighing paper, container, etc.) before

handling the chemical.
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o Don the appropriate PPE as determined by the workflow above (minimum: lab coat, safety
glasses, and nitrile gloves).

e Handling:
o Carefully open the container to avoid creating airborne dust.

o Use a spatula to transfer the required amount of the solid. Perform this action slowly and
close to the work surface to minimize dust generation.[1][4]

o If any dust is generated, ensure the fume hood sash is at the appropriate height to capture
it.

o Close the container tightly immediately after use.[1][3]
e Post-Handling:
o Clean all equipment that came into contact with the chemical.
o Wipe down the work surface with a damp cloth to collect any residual dust.
o Properly dispose of all contaminated materials (see Section 5).

o Doff PPE in the correct order to prevent cross-contamination (gloves first, then lab coat,
then eye protection).

o Wash hands thoroughly with soap and water after removing gloves.[3]
Emergency Response Protocols
Immediate and appropriate action is crucial in the event of an exposure or spill.

Table 3: First Aid and Emergency Measures
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to
do so. If eye irritation persists, seek immediate

medical attention from an ophthalmologist.[6]

Skin Contact

Take off immediately all contaminated clothing.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, get medical

advice.

Inhalation

Move the person to fresh air and keep them in a
position comfortable for breathing.[1] If the
person feels unwell, call a POISON CENTER or
doctor.

Ingestion

Rinse the mouth with water. Immediately make
the victim drink water (two glasses at most).[6]

Seek medical attention.[1][6]

Small Spill

For small spills, avoid dust formation.[1]
Carefully sweep or scoop up the material and
place it into a suitable, labeled container for

disposal.[4] Clean the affected area thoroughly.

Large Spill

Evacuate the area. Do not attempt to clean up a
large spill without appropriate respiratory
protection and protective clothing. Prevent the
chemical from entering drains. Contact your
institution's environmental health and safety

department.

Disposal Plan

Proper disposal of 2-Hydroxyisonicotinic Acid and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Procedure:
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e Chemical Waste:
o Unused or waste 2-Hydroxyisonicotinic Acid must be disposed of as chemical waste.
o Collect the solid waste in a clearly labeled, sealed container.

o Dispose of the container through an approved waste disposal plant, following all local and
national regulations.[1][3] Do not mix with other waste.

e Contaminated Materials:

o All disposable items that have come into contact with the chemical, such as gloves,
weighing papers, and cleaning materials, must be considered contaminated.

o Place these items in a sealed, labeled waste bag or container.

o Dispose of this container as chemical waste in accordance with institutional and regulatory
guidelines.

o Empty Containers:
o Handle uncleaned, empty containers as you would the product itself.

o Rinse the container three times with a suitable solvent. The rinsate should be collected
and disposed of as hazardous chemical waste.

o Once decontaminated, the container can be disposed of or recycled according to your
institution's policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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